Cas no 71312-15-7 (Oxirane, 2,2-dimethyl-3-[(phenylmethoxy)methyl]-)

• Product Name: Oxirane, 2,2-dimethyl-3-[(phenylmethoxy)methyl]-
• CAS No: 71312-15-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 531046
• PubChem ID: 12512852
• Update Time: 2025-04-19

Oxirane, 2,2-dimethyl-3-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2,2-dimethyl-3-[(phenylmethoxy)methyl]-
• 2,2-dimethyl-3-(phenylmethoxymethyl)oxirane
• 1-(benzyloxy)-2,3-epoxy-3-methylbutane
• 2,2-dimethyl-3-(phenylmethoxy-methyl)-oxirane
• 3-benzyloxymethyl-2,2-dimethyl-oxirane
• Oxirane,2,2-dimethyl-3-[(phenylmethoxy)methyl]
• DTXSID20500931
• 3-[(benzyloxy)methyl]-2,2-dimethyloxirane
• 71312-15-7
• AKOS015905593
• SCHEMBL22018700

• Inchi： 1S/C12H16O2/c1-12(2)11(14-12)9-13-8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
• InChI Key： JSZCFIWOSRJHDR-UHFFFAOYSA-N
• SMILES： O1C(COCC2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76000
• LogP: 2.38060